3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate
Overview
Description
3,5,6-Trichloropyridin-2-yl bis(methylsulfanyl)phosphinate (TMPMS) is a highly active, non-toxic, and biodegradable organophosphorus compound that has been used in the synthesis of a variety of compounds. It is a versatile reagent that has been used in a variety of applications, ranging from the synthesis of pharmaceuticals to the synthesis of nanomaterials. The unique properties of TMPMS have made it an attractive choice for a variety of scientific applications.
Scientific Research Applications
3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the synthesis of nanomaterials, and the synthesis of other organic compounds. It has also been used as a reagent in the synthesis of organic compounds, such as aldehydes, ketones, esters, and amines. Additionally, 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate has been used as a catalyst in the synthesis of polymers, such as polyvinyl chloride and polycarbonates.
Mechanism of Action
The mechanism of action of 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate is not well understood. However, it is believed that the compound acts as a Lewis acid, meaning that it can form a covalent bond with an electron-deficient atom or molecule. This covalent bond can then be used to facilitate the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate has been found to be non-toxic and biodegradable, making it an attractive choice for a variety of scientific applications. It has also been found to be relatively non-irritating to the skin, eyes, and mucous membranes. However, the exact biochemical and physiological effects of 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate are not yet known.
Advantages and Limitations for Lab Experiments
3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate offers a number of advantages for lab experiments. It is a non-toxic and biodegradable compound, making it an attractive choice for a variety of scientific applications. Additionally, it is relatively non-irritating to the skin, eyes, and mucous membranes, making it safe to handle in the laboratory. However, 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate is a relatively expensive compound, making it difficult to use in large-scale experiments. Additionally, the exact biochemical and physiological effects of 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate are not yet known, making it difficult to predict its effects on living organisms.
Future Directions
There are a number of potential future directions for 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate research. One potential direction is to further investigate the biochemical and physiological effects of the compound. Additionally, further research could be conducted to determine the exact mechanism of action of 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate and to develop more efficient and cost-effective methods for synthesizing the compound. Finally, further research is needed to explore the potential applications of 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate in the synthesis of pharmaceuticals, nanomaterials, and other organic compounds.
Synthesis Methods
3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate can be synthesized by reacting 3,5,6-trichloropyridin-2-yl chloride (TCPC) with sodium bis(methylsulfanyl)phosphinate (NaBMP) in aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid or sulfuric acid, and the reaction is typically conducted at temperatures ranging from 25-50°C. The reaction yields a white solid that can be isolated and purified by recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate involves the reaction of 3,5,6-trichloropyridine with methylthiol and diethyl phosphite in the presence of a catalyst.", "Starting Materials": [ "3,5,6-trichloropyridine", "Methylthiol", "Diethyl phosphite", "Catalyst" ], "Reaction": [ "Step 1: 3,5,6-trichloropyridine is added to a reaction flask.", "Step 2: Methylthiol is added to the reaction flask.", "Step 3: Diethyl phosphite is added to the reaction flask.", "Step 4: The reaction mixture is heated to a temperature of 100-120°C and stirred for 12-24 hours.", "Step 5: The catalyst is added to the reaction mixture and stirred for an additional 2-4 hours.", "Step 6: The reaction mixture is cooled to room temperature and the product is isolated by filtration or extraction." ] } | |
CAS RN |
2241130-50-5 |
Product Name |
3,5,6-trichloropyridin-2-yl bis(methylsulfanyl)phosphinate |
Molecular Formula |
C7H7Cl3NO2PS2 |
Molecular Weight |
338.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
